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Compound of Interest

Compound Name: Prazepam-D5

Cat. No.: B580034 Get Quote

An In-depth Technical Guide to the Safety and Handling of Prazepam-D5

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety precautions, handling

procedures, and toxicological profile of Prazepam-D5. It is intended for laboratory personnel

and researchers who handle this compound for analytical and research purposes.

Introduction
Prazepam-D5 is the deuterated analog of Prazepam, a benzodiazepine derivative.[1]

Prazepam exhibits anxiolytic, anticonvulsant, sedative, and skeletal muscle relaxant properties.

[2] The parent compound, Prazepam, is a prodrug for desmethyldiazepam, which is

responsible for its therapeutic effects.[2] Prazepam-D5 is most commonly utilized as an

internal standard for the quantitative analysis of Prazepam in biological samples and other

matrices using mass spectrometry techniques.[3][4]

Deuteration, the substitution of hydrogen with its stable, non-radioactive isotope deuterium, can

alter the pharmacokinetic profile of a drug.[5][6] The carbon-deuterium bond is stronger than

the carbon-hydrogen bond, which can slow down metabolic processes, a phenomenon known

as the kinetic isotope effect.[7][8] This can lead to a longer half-life, reduced formation of

certain metabolites, and potentially an improved safety profile.[6][9] While deuterium itself is

considered non-toxic and is naturally occurring, any deuterated compound must be evaluated

for safety and efficacy like any new chemical entity.[7]
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Chemical and Physical Properties
The key physical and chemical properties of Prazepam and its deuterated analog are

summarized below. The deuteration results in a slight increase in molecular weight.

Property Prazepam Prazepam-D5 Source(s)

IUPAC Name

7-Chloro-1-

(cyclopropylmethyl)-5-

phenyl-1,3-dihydro-

2H-1,4-

benzodiazepin-2-one

7-chloro-1-

(cyclopropylmethyl)-5-

(2,3,4,5,6-

pentadeuteriophenyl)-

3H-1,4-

benzodiazepin-2-one

[10][11]

CAS Number 2955-38-6 152477-89-9 [2][12]

Molecular Formula C₁₉H₁₇ClN₂O C₁₉H₁₂D₅ClN₂O [2][12]

Molecular Weight ~324.81 g/mol ~329.83 g/mol [2][10]

Appearance
Colourless crystalline

powder

Not specified (typically

sold in solution)
[13]

Solubility

Practically insoluble in

water; soluble in

acetone, chloroform

Not specified (typically

sold in methanol or

acetonitrile)

[13]

logP (Octanol/Water) 3.934 Not specified [12]

Storage Room temperature
-20°C (as certified

solution)
[14]

Toxicological Information and Hazard Assessment
No specific toxicological studies for pure Prazepam-D5 have been identified. The toxicological

profile is therefore inferred from data on the parent compound, Prazepam, and the safety data

sheets (SDS) for commercially available Prazepam-D5 solutions, which are typically in

methanol.

3.1 Parent Compound: Prazepam
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Mechanism of Action: Prazepam enhances the effect of the neurotransmitter gamma-

aminobutyric acid (GABA) at the GABA-A receptor, leading to inhibitory effects on the central

nervous system (CNS).[1]

Primary Effects: The primary toxicological effects are extensions of its pharmacological

action on the CNS.[13] Overdose symptoms can include drowsiness, dizziness, agitation,

ataxia, and in severe cases, hypotonia.[2][15]

Reproductive Toxicity: Animal studies have suggested that Prazepam may cause delayed

growth and reproductive abnormalities.[2] It is classified as suspected of damaging fertility or

the unborn child.[15]

Regulatory Status: Prazepam is a DEA Schedule IV controlled substance in the United

States, indicating a low potential for abuse relative to Schedule III substances.[10]

3.2 Prazepam-D5 Solutions (in Methanol)

Commercially available Prazepam-D5 is most often a certified reference material dissolved in

methanol. The primary hazards are therefore associated with the solvent.
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Hazard Class Hazard Statement GHS Pictogram Source(s)

Flammable Liquids

H225: Highly

flammable liquid and

vapor

🔥 [16]

Acute Toxicity (Oral)
H301: Toxic if

swallowed
💀 [16]

Acute Toxicity

(Dermal)

H311: Toxic in contact

with skin
💀 [16]

Acute Toxicity

(Inhalation)
H331: Toxic if inhaled 💀 [16]

Specific Target Organ

Toxicity (Single

Exposure)

H370: Causes

damage to organs

(specifically the

central nervous

system and visual

organs)

⚕️ [16]

Safety and Handling Precautions
Given the hazards of Prazepam-D5 solutions, stringent safety measures must be implemented.

4.1 Personal Protective Equipment (PPE)

A barrier between the user and the chemical is critical. The following PPE is recommended to

supplement primary engineering controls like fume hoods.[17]
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PPE Type Specification Purpose

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber). Double

gloving is recommended.

Prevents dermal absorption of

the toxic solution.[17]

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles. A face shield may be

required for splash hazards.

Protects eyes from splashes.

Skin and Body Protection

Laboratory coat. For larger

quantities or significant splash

risk, a chemical-resistant apron

or gown should be used.

Prevents contamination of

personal clothing and skin.[17]

Respiratory Protection

Not required when handled

within a certified chemical

fume hood. If engineering

controls are not available or

insufficient, a NIOSH-approved

respirator is necessary.

Prevents inhalation of toxic

vapors.[17]

4.2 Engineering Controls

All work with Prazepam-D5 solutions should be conducted in a well-ventilated area,

preferably within a certified chemical fume hood, to minimize inhalation exposure.[16]

Safety showers and eyewash stations must be readily accessible in the work area.

4.3 Safe Handling and Storage

Storage: Store ampules at -20°C in a flammable liquids cabinet, as recommended. Keep

containers tightly closed and locked up.[15]

Handling: Obtain special instructions before use and do not handle until all safety

precautions have been read and understood.[15] Keep away from ignition sources such as
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heat, sparks, and open flames – No smoking.[16] Avoid contact with skin, eyes, and clothing.

Do not breathe dust, fumes, or vapors.[15]

Disposal: Dispose of waste in accordance with local, state, and federal regulations for

hazardous chemical waste.

Emergency Procedures
Immediate and appropriate action is crucial in an emergency.
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Emergency Situation Procedure Source(s)

Skin Contact

Immediately remove all

contaminated clothing. Rinse

skin with plenty of

water/shower for at least 15

minutes. Seek immediate

medical attention.

[16]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.

Seek immediate medical

attention.

[15]

Inhalation

Remove person to fresh air

and keep comfortable for

breathing. Call a poison center

or doctor immediately.

[15][16]

Ingestion

Do NOT induce vomiting.

Rinse mouth. Call a poison

center or doctor immediately.

Spill

Evacuate the area. Wear

appropriate PPE. Absorb spill

with inert material (e.g.,

vermiculite, sand) and place in

a sealed container for

disposal. Ventilate the area

thoroughly.

[15]

Fire

Use dry chemical, carbon

dioxide, or alcohol-resistant

foam. Water spray may be

ineffective but can be used to

cool fire-exposed containers.

[16]
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Experimental Protocols: Safe Preparation of a
Prazepam-D5 Standard
This protocol outlines the safe handling steps for preparing a dilute working standard from a

commercial stock solution for use in an analytical method (e.g., LC-MS/MS).

Objective: To safely and accurately prepare a 1 µg/mL working solution from a 100 µg/mL

certified stock solution.

Materials:

Prazepam-D5 in methanol (100 µg/mL) certified stock solution

Calibrated micropipettes and sterile, disposable tips

Volumetric flask (e.g., 10 mL, Class A)

LC-MS grade methanol (diluent)

Appropriate PPE (see Section 4.1)

Procedure:

Preparation: Don all required PPE (lab coat, double gloves, safety goggles). Ensure the

chemical fume hood is operational.

Equilibration: Remove the Prazepam-D5 ampule from the -20°C freezer and allow it to

equilibrate to room temperature inside the fume hood.

Stock Solution Transfer: Carefully open the ampule. Using a calibrated micropipette,

withdraw 100 µL of the 100 µg/mL stock solution.

Dilution: Dispense the 100 µL of stock solution into a 10 mL volumetric flask.

Final Volume Adjustment: Add LC-MS grade methanol to the flask, bringing the volume to the

10 mL mark.
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Mixing: Cap the flask securely and invert it several times to ensure the solution is

homogeneous.

Labeling: Clearly label the flask with the compound name ("Prazepam-D5"), concentration (1

µg/mL), solvent (methanol), preparation date, and your initials.

Storage: Transfer the prepared working solution to a properly sealed and labeled storage

vial. Store appropriately (typically at -20°C unless stability data indicates otherwise).

Waste Disposal: Dispose of the empty stock solution ampule, used pipette tips, and any

contaminated materials in the designated hazardous waste container.

Decontamination: Wipe down the work area within the fume hood. Remove PPE in the

correct order to avoid contamination. Wash hands thoroughly.

Visualizations
7.1 Mechanism of Action: Benzodiazepine Effect on GABA-A Receptor
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Caption: Prazepam-D5 enhances GABA-mediated chloride influx, leading to neuronal

inhibition.
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Start: Prepare Standard

1. Don Required PPE
(Gloves, Gown, Goggles)

2. Work in Fume Hood

3. Equilibrate Stock
Solution to Room Temp

4. Perform Dilution

5. Label and Store
Working Solution

6. Dispose of Waste

7. Clean Workspace
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End: Standard Prepared
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Caption: Logical steps for responding to a chemical spill of Prazepam-D5 solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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